Cas no 1780196-60-2 (5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid)

• Product Name: 5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid
• CAS No: 1780196-60-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD30478023
• CID: 5220592
• PubChem ID: 83895506
• Update Time: 2025-08-05

5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 5-hydroxy-1-methyl-2-(1-methylethyl)-
• 5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid

• MDL： MFCD30478023
• Inchi： 1S/C13H15NO3/c1-7(2)12-11(13(16)17)9-6-8(15)4-5-10(9)14(12)3/h4-7,15H,1-3H3,(H,16,17)
• InChI Key： HUDHFMLKEAHOKH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(O)C=C2)C(C(O)=O)=C1C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid

Introduction to 5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid (CAS No. 1780196-60-2)

5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1780196-60-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This indole derivative exhibits a unique molecular framework characterized by a hydroxy group at the 5-position, a methyl group at the 1-position, and an isopropyl substituent at the 2-position of the indole core, coupled with a carboxylic acid functionality at the 3-position. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The indole scaffold is a privileged structure in medicinal chemistry, renowned for its broad spectrum of biological activities and its presence in numerous pharmacologically active compounds. Compounds containing the indole moiety have been extensively studied for their potential roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific substitution pattern of 5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid suggests that it may interact with biological targets in ways that are distinct from other indole derivatives.

In recent years, there has been growing interest in exploring novel indole-based compounds for their therapeutic potential. Research has demonstrated that modifications to the indole core can significantly alter the pharmacokinetic and pharmacodynamic properties of these molecules. For instance, studies have shown that substituents at the 1-, 3-, and 5-positions of the indole ring can influence binding affinity to biological receptors and enzymes. The presence of both hydroxyl and carboxylic acid groups in 5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid may enhance its solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of 5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies typically include cyclization reactions to form the indole core, followed by functional group interconversions to introduce the hydroxyl, methyl, isopropyl, and carboxylic acid groups at appropriate positions. Advances in synthetic methodologies have enabled the efficient preparation of complex indole derivatives, facilitating their use in downstream applications such as enzyme inhibition studies and cell-based assays.

One of the most compelling aspects of 5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid is its potential as a lead compound for drug development. Preliminary computational studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and cancer progression. Additionally, its structural features align well with known pharmacophores found in approved drugs, indicating that it could be further optimized to enhance binding affinity and selectivity.

Recent experimental investigations have begun to unravel the biological profile of 5-hydroxy-1-methyl-2-(propan-2-yl)-1H-indole-3-carboxylic acid. In vitro assays have revealed modest inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Furthermore, cell culture studies have shown that this compound can modulate signaling pathways associated with cell proliferation and apoptosis. These findings suggest that 5-hydroxy-1-methyl-2-(propan-2-y l)-1H-indole -3-carboxylic acid may serve as a valuable scaffold for developing novel therapeutic agents targeting inflammatory and neoplastic diseases.

The pharmacokinetic properties of 5-hydroxy -1-methyl -2-( propan -2 - yl ) -1 H -ind ole -3 -car boxylic acid are also under active investigation. Initial studies indicate that it exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting potential for clinical translation. However, further research is needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile. This will be crucial for optimizing dosing regimens and minimizing potential side effects.

Future directions in the study of 5-hydroxy -1-methyl -2-( propan -2 - yl ) -1 H -ind ole -3 -car boxylic acid include structural modifications to improve its potency and selectivity. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) will be instrumental in identifying optimized derivatives with enhanced therapeutic profiles. Additionally, exploring its potential applications in preclinical models will provide valuable insights into its clinical relevance.

The versatility of the indole scaffold ensures that 5-hydroxy -1-methyl -2-( propan -2 - yl ) -1 H -ind ole -3 -car boxylic acid will remain a subject of intense research interest. As our understanding of biological pathways continues to expand, new opportunities will arise for leveraging this compound's unique chemical properties to address unmet medical needs. The ongoing exploration of its biological activities and pharmacological effects promises to contribute significantly to advancements in pharmaceutical science.